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Compound of Interest

Compound Name: Cyclotetradecane

Cat. No.: B1198814 Get Quote

Essential Safety and Handling Guide for
Cyclotetradecane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Cyclotetradecane in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and proper experimental conduct.

Cyclotetradecane: Physical and Chemical Properties
A summary of key quantitative data for Cyclotetradecane is presented below.
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Property Value Source(s)

CAS Number 295-17-0 [1][2]

Molecular Formula C₁₄H₂₈ [1][2][3]

Molecular Weight 196.37 g/mol [1][2][3]

Appearance Solid [3]

Melting Point 56.2 °C [3]

Boiling Point 280.9 °C at 760 mmHg [2][4]

Density 0.79 g/cm³ [2]

Flash Point 113.1 °C [2][4]

Vapor Pressure 0.00625 mmHg at 25°C [2]

Personal Protective Equipment (PPE) and Handling
While Cyclotetradecane is a relatively stable, non-volatile solid hydrocarbon, proper personal

protective equipment is mandatory to prevent skin and eye irritation.

Required Personal Protective Equipment
PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects against accidental

splashes or airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents direct skin contact.

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Handling Protocol
Engineering Controls: Handle Cyclotetradecane in a well-ventilated area. For procedures

that may generate dust, a chemical fume hood is recommended.[5]
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General Handling: Avoid direct contact with skin and eyes. Do not ingest or inhale. Wash

hands thoroughly after handling.[5][6]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[6]

Emergency Procedures and First Aid
Immediate and appropriate response to exposure is critical.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention if irritation persists.[6]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water. Seek

medical attention if irritation develops.[6]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if respiratory symptoms develop.[6]

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[6]

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

ensure a safe laboratory environment.

Spill Containment Protocol
Isolate the Area: Restrict access to the spill area.

Don PPE: Wear the appropriate personal protective equipment.
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Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid creating

dust. Place the spilled material into a designated, labeled waste container.

Clean the Area: Clean the spill area with a suitable solvent and then wash with soap and

water.

Waste Disposal Protocol
Cyclotetradecane should be disposed of as non-halogenated organic solid waste.

Waste Collection: Place all Cyclotetradecane waste into a clearly labeled, sealed container

designated for "Non-Halogenated Organic Solid Waste".[5]

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.[7]

Disposal: Arrange for pick-up and disposal by a licensed hazardous waste management

company. Disposal will likely be through incineration.[6] Do not dispose of Cyclotetradecane
down the drain or in regular trash.[5]

Workflow for Handling and Disposal of
Cyclotetradecane
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Preparation

Handling

Post-Experiment

Disposal

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood if Necessary)

Weigh Cyclotetradecane

Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Collect Solid Waste in
Labeled Container

Collect Contaminated Materials
(e.g., gloves, wipes)

Store in Satellite Accumulation Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Cyclotetradecane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1198814?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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